3'-Cyano-2-pyrrolidinomethyl benzophenone
Overview
Description
3-Cyano-2-pyrrolidinomethyl benzophenone is an organic compound that is widely used in scientific research. It is a colorless, crystalline solid with a molecular formula of C17H15NO and a molecular weight of 253.31 g/mol. It is classified as a cyanobenzophenone, which is a type of organic compound that contains both a phenyl and a cyanide group. 3-Cyano-2-pyrrolidinomethyl benzophenone is a versatile compound that can be used for a variety of purposes in scientific research, including synthesis, biochemical and physiological studies, and drug development.
Scientific Research Applications
UV Filters in Personal Care Products
- Occurrence in Products: Benzophenone-3 (BP-3), a similar compound, is frequently used in personal care products (PCPs) as a UV light filter. Its widespread occurrence in various product categories, such as skin lotions and makeup products, has been documented, with higher concentrations found in products from the United States compared to China (Liao & Kannan, 2014).
Environmental Impact and Degradation
- Toxicity and Ecological Risks: BP-3's release into water environments poses potential risks to aquatic ecosystems. It has been detected in various environmental matrices, including water, soil, and biota. The compound is bioaccumulative and displays endocrine-disrupting capacity (Kim & Choi, 2014).
- Photocatalytic Degradation: Studies on photocatalytic degradation of BP-3 using titanium dioxide have been conducted, focusing on parameters like pH, catalyst concentration, and the presence of other compounds. This research is crucial for developing methods to remove BP-3 from water (Zúñiga-Benítez, Aristizábal-Ciro, & Peñuela, 2016).
Health Implications
- Reproductive Toxicity: Studies suggest that exposure to BP-3, another benzophenone derivative, could be linked to various reproductive issues in humans and animals, including changes in birth weight and gestational age in humans, and altered steroidogenic gene expression in fish (Ghazipura, McGowan, Arslan, & Hossain, 2017).
Chemical Reactions and Mechanisms
- Photoreactions: The photoinitiated reactions of benzophenone derivatives have been studied, highlighting their interaction with other chemicals under specific conditions, such as pH levels. These reactions are vital for understanding the compound's behavior in various environments (Caronna, Morrocchi, & Vittimberga, 1990).
properties
IUPAC Name |
3-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O/c20-13-15-6-5-8-16(12-15)19(22)18-9-2-1-7-17(18)14-21-10-3-4-11-21/h1-2,5-9,12H,3-4,10-11,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCOXMCLAYLFYTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=CC=C2C(=O)C3=CC=CC(=C3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40643637 | |
Record name | 3-{2-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40643637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898774-23-7 | |
Record name | 3-[2-(1-Pyrrolidinylmethyl)benzoyl]benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898774-23-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-{2-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40643637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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